Cas no 830348-32-8 (Cyano-(3,5-dichloro-pyridin-2-yl)-acetic acid methyl ester)

• Product Name: Cyano-(3,5-dichloro-pyridin-2-yl)-acetic acid methyl ester
• CAS No: 830348-32-8
• MF: C₉H₆Cl₂N₂O₂
• MW: 245.06
• MDL: MFCD32716777
• CID: 5088551
• Update Time: 2025-10-30

Cyano-(3,5-dichloro-pyridin-2-yl)-acetic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• Cyano-(3,5-dichloro-pyridin-2-yl)-acetic acid methyl ester
• 2-Pyridineacetic acid, 3,5-dichloro-α-cyano-, methyl ester

• MDL： MFCD32716777
• Inchi： 1S/C9H6Cl2N2O2/c1-15-9(14)6(3-12)8-7(11)2-5(10)4-13-8/h2,4,6H,1H3
• InChI Key： GFSIBDVIZSCXBD-UHFFFAOYSA-N
• SMILES： C1C(Cl)=CC(Cl)=C(C(C(=O)OC)C#N)N=1

Experimental Properties

• Density: 1.441±0.06 g/cm3(Predicted)
• Boiling Point: 337.5±37.0 °C(Predicted)
• pka: 5?+-.0.10(Predicted)

Additional information on Cyano-(3,5-dichloro-pyridin-2-yl)-acetic acid methyl ester

Cyano-(3,5-dichloro-pyridin-2-yl)-acetic acid methyl ester (CAS No. 830348-32-8): A Comprehensive Overview

Cyano-(3,5-dichloro-pyridin-2-yl)-acetic acid methyl ester (CAS No. 830348-32-8) is a versatile organic compound with significant applications in the fields of chemical synthesis, pharmaceutical research, and agrochemical development. This compound is characterized by its unique molecular structure, which includes a cyano group, a dichloropyridine moiety, and an ester functional group. These structural features contribute to its diverse reactivity and potential utility in various scientific and industrial processes.

The molecular formula of Cyano-(3,5-dichloro-pyridin-2-yl)-acetic acid methyl ester is C10H7Cl2N2O2, and its molecular weight is 264.07 g/mol. The compound is a white to off-white solid at room temperature and is soluble in common organic solvents such as methanol, ethanol, and dichloromethane. Its stability under various conditions has been well-documented, making it a reliable reagent for laboratory use.

One of the key areas of interest for Cyano-(3,5-dichloro-pyridin-2-yl)-acetic acid methyl ester is its role in the synthesis of pharmaceutical intermediates. Recent studies have highlighted its utility as a building block for the preparation of compounds with potential therapeutic applications. For instance, a 2021 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anti-inflammatory and analgesic properties. The researchers found that the cyano group and dichloropyridine moiety play crucial roles in modulating biological activity, making Cyano-(3,5-dichloro-pyridin-2-yl)-acetic acid methyl ester an attractive starting material for drug discovery efforts.

In addition to its pharmaceutical applications, Cyano-(3,5-dichloro-pyridin-2-yl)-acetic acid methyl ester has shown promise in the development of agrochemicals. A 2020 study in the Pest Management Science journal reported that this compound can be used as an intermediate in the synthesis of novel herbicides and insecticides. The unique combination of functional groups provides a foundation for designing molecules with enhanced selectivity and reduced environmental impact. This research underscores the compound's potential to contribute to sustainable agricultural practices.

The synthetic accessibility of Cyano-(3,5-dichloro-pyridin-2-yl)-acetic acid methyl ester has also been extensively explored. A common synthetic route involves the reaction of 3,5-dichloropyridine-2-carbonitrile with methyl bromoacetate in the presence of a base such as potassium carbonate. This method yields high purity product with good yields, making it suitable for large-scale production. The ease of synthesis and purification further enhances the compound's appeal for both academic and industrial applications.

Safety considerations are an essential aspect of working with Cyano-(3,5-dichloro-pyridin-2-yl)-acetic acid methyl ester. While it is not classified as a hazardous material under current regulations, proper handling procedures should be followed to ensure laboratory safety. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles, as well as conducting reactions in well-ventilated areas or fume hoods.

In conclusion, Cyano-(3,5-dichloro-pyridin-2-yl)-acetic acid methyl ester (CAS No. 830348-32-8) is a valuable compound with a wide range of applications in chemical synthesis, pharmaceutical research, and agrochemical development. Its unique molecular structure and synthetic accessibility make it an important reagent for advancing scientific knowledge and developing innovative solutions in these fields. Ongoing research continues to uncover new possibilities for its use, further solidifying its position as a key player in modern chemistry.